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Cat. No.: B1148376 Get Quote

Technical Guide: Dysprosium(III) Nitrate
Pentahydrate
Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dysprosium(III) nitrate pentahydrate,

focusing on its chemical formula, structure, physicochemical properties, and its applications as

a precursor in the synthesis of advanced materials relevant to drug development and medical

imaging.

Chemical Identity and Structure
Dysprosium(III) nitrate pentahydrate is a hydrated inorganic salt of dysprosium and nitric

acid. It is a crystalline, water-soluble solid that serves as a primary source of the

dysprosium(III) ion for further chemical synthesis.[1][2] It is known to be hygroscopic, meaning

it readily absorbs moisture from the atmosphere.[2][3]

The chemical formula for the compound is Dy(NO₃)₃·5H₂O.[4] This indicates that each formula

unit consists of one dysprosium(III) ion (Dy³⁺), three nitrate ions (NO₃⁻), and five molecules of

water (H₂O).
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The molecular structure is characterized by a central dysprosium(III) ion. The coordination

sphere of the metal ion is occupied by the oxygen atoms from both the nitrate anions and the

water molecules. While the precise crystal structure can vary, a common coordination

environment for Dy³⁺ involves multiple donor atoms, leading to high coordination numbers.

Research on related hydrated dysprosium nitrate compounds suggests a structure where the

Dy³⁺ ion is directly coordinated by both water molecules and bidentate nitrate ions.

Fig. 1: Conceptual coordination of the Dy³⁺ ion.

Physicochemical Data
The key quantitative properties of dysprosium(III) nitrate pentahydrate are summarized

below for reference.

Property Value Citations

Chemical Formula Dy(NO₃)₃·5H₂O [1][4][5][6]

Molecular Formula DyH₁₀N₃O₁₄ [7][8][9]

Molecular Weight 438.59 g/mol [4][7][9][10]

CAS Number 10031-49-9 [1][2][4][7]

Appearance
White to pale yellow crystalline

solid
[2][3][4][10]

Melting Point
88.6 °C (melts in its own water

of crystallization)
[3]

Solubility
Highly soluble in water and

ethanol
[1][2][3][4]

Density
Data not available in searched

literature

Key Characteristics
Hygroscopic, strong oxidizing

agent
[2][3][11]

Experimental Protocols & Applications
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Dysprosium(III) nitrate pentahydrate is primarily used as a starting material for the synthesis

of more complex dysprosium-containing materials, such as metal-organic frameworks (MOFs),

nanoparticles, and coordination complexes for various applications.

Representative Protocol: Synthesis of a Heterobimetallic
Metallacrown
This protocol describes the use of dysprosium(III) nitrate pentahydrate to synthesize a

heterobimetallic dysprosium-manganese complex, as an example of its application in advanced

materials synthesis.

Objective: To synthesize a [Dy-Mn] metallacrown complex.

Materials:

Dysprosium(III) nitrate pentahydrate (Dy(NO₃)₃·5H₂O)

Manganese(II) acetate tetrahydrate

Salicylhydroxamic acid (H₃shi)

Dimethylformamide (DMF)

Methodology:

Prepare a solution of manganese(II) acetate tetrahydrate (2 mmol) dissolved in 12.5 mL of

DMF. This results in a dark orange solution.

In a separate beaker, prepare a solution by dissolving dysprosium(III) nitrate pentahydrate
(0.5 mmol) and salicylhydroxamic acid (4 mmol) in 12.5 mL of DMF. This results in a slightly

pink solution.

Add the manganese solution to the dysprosium/salicylhydroxamic acid solution. The resulting

mixture will be a dark brown solution.

Stir the reaction mixture overnight at room temperature.
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Following the stirring period, filter the solution using gravity filtration to remove any dark

brown precipitate that has formed.

The resulting dark brown filtrate is set aside for slow evaporation over a period of several

weeks to months.

Crystals suitable for analysis can be collected from the evaporated solution.[11]

Application in Drug Development: Precursor for MRI
Contrast Agents
While not used directly in therapeutic applications, dysprosium-containing compounds are of

significant interest to drug development and diagnostic professionals. The high magnetic

moment of the Dy³⁺ ion makes it a promising candidate for the development of T2-weighted

(negative) contrast agents for high-field Magnetic Resonance Imaging (MRI).[3][9]

The general workflow for developing such an agent involves using a dysprosium salt, like the

nitrate, as a precursor to create a stable chelated complex. This process is crucial because the

free Dy³⁺ ion is toxic; chelation with an organic ligand sequesters the ion, rendering it

biocompatible for in vivo use.

Synthesis

Application

Dy(NO₃)₃·5H₂O
(Precursor)

Stable Dy³⁺ Complex
(Biocompatible)

Chelation

Organic Chelating
Ligand (e.g., DOTA-derivatives)

High-Field MRI
Scanner

T₂-Weighted Image
(Negative Contrast)

Signal AlterationIn Vivo
Administration
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Fig. 2: Workflow from precursor to MRI application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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